Cas no 1690812-16-8 (8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1690812-16-8
• MF: C₉H₉BrFN
• MW: 230.076864957809
• MDL: MFCD30730455
• CID: 5181195
• PubChem ID: 108258066
• Update Time: 2026-03-05

8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 8-bromo-6-fluoro-1,2,3,4-tetrahydro-
• 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline
• F93448
• 1690812-16-8
• EN300-321590

• MDL： MFCD30730455
• Inchi： 1S/C9H9BrFN/c10-9-4-7(11)3-6-1-2-12-5-8(6)9/h3-4,12H,1-2,5H2
• InChI Key： OFOYXZNQKZEYQM-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(F)C=C2Br)CCN1

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline

8-Bromo-6-Fluoro-1,2,3,4-Tetrahydroisoquinoline (CAS No. 1690812-16-8): A Comprehensive Overview

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1690812-16-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline.

Chemical Structure and Properties

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline is characterized by its unique molecular structure. The compound features a tetrahydroisoquinoline core with a bromine atom at the 8-position and a fluorine atom at the 6-position. This specific substitution pattern imparts distinct chemical and physical properties to the molecule. The presence of the bromine and fluorine atoms significantly influences the compound's reactivity and biological activity. The molecular formula of 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline is C₉H₉BrFN₂, with a molecular weight of approximately 237.07 g/mol.

Synthesis Methods

The synthesis of 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline has been explored through various methodologies. One common approach involves the Pictet-Spengler reaction followed by selective halogenation and fluorination steps. The Pictet-Spengler reaction is a key step in the formation of tetrahydroisoquinolines from β-carbonyl amines. In this process, an appropriate β-carbonyl amine is treated with an acid catalyst to form the tetrahydroisoquinoline core. Subsequent halogenation and fluorination reactions are then carried out to introduce the bromine and fluorine substituents at the desired positions.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions can be employed to introduce the bromine and fluorine substituents in a highly selective manner. This method offers advantages such as high yields and functional group tolerance, making it suitable for large-scale production.

Biological Properties and Applications

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline has been investigated for its potential biological activities and therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems in the central nervous system (CNS). Studies have shown that tetrahydroisoquinolines can interact with various receptors and transporters involved in neurotransmission.

In particular, 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline has been found to exhibit potent activity as a serotonin receptor agonist. Serotonin is a crucial neurotransmitter involved in mood regulation, sleep patterns, and other physiological processes. The ability of this compound to modulate serotonin receptors suggests its potential utility in treating mood disorders such as depression and anxiety.

Beyond its effects on serotonin receptors, 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline has also been studied for its neuroprotective properties. Research indicates that this compound can exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings have implications for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising biological activities of 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety profile and efficacy in animal models of various diseases. These studies have paved the way for further clinical trials to assess its therapeutic potential in humans.

Ongoing clinical trials are exploring the use of 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline in treating mood disorders and neurodegenerative diseases. Preliminary results from these trials have shown encouraging outcomes, with patients exhibiting improved symptoms and quality of life.

In addition to its therapeutic applications, 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline has also been investigated as a tool compound for basic research in neuroscience. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for studying the underlying mechanisms of neurological disorders.

Conclusion

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1690812-16-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and synthesis methods offer opportunities for further optimization and development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.

The future prospects for 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline are bright as it moves closer to clinical application. As more data becomes available from ongoing studies and trials, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various neurological conditions.